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Compound of Interest

Compound Name: Val-Gly-Ser-Glu

Cat. No.: B1330616

This technical guide provides an in-depth overview of the safety data, handling procedures,
and relevant experimental protocols for the tetrapeptide Val-Gly-Ser-Glu. The information is
intended for researchers, scientists, and professionals in the field of drug development and
biomedical research.

Chemical and Physical Properties

The fundamental chemical and physical characteristics of Val-Gly-Ser-Glu are summarized
below.

Property Value

Chemical Name L-valylglycyl-L-seryl-L-glutamic acid

VGSE, Eosinophilotactic Tetrapeptide (VGSE)[1]

Synonyms 2]

CAS Number 61756-22-7[2][3]

Molecular Formula C15H26N408[1][2]

Molecular Weight 390.39 g/mol [1][2]

Appearance White crystalline powder[4][5][6]
Solubility Partially soluble in cold water[4]
Storage Temperature 10°C - 25°C[2]

© 2025 BenchChem. All rights reserved. 1/11 Tech Support


https://www.benchchem.com/product/b1330616?utm_src=pdf-interest
https://www.benchchem.com/product/b1330616?utm_src=pdf-body
https://www.benchchem.com/product/b1330616?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/H-Val-Gly-Ser-Glu-OH
https://www.biosynth.com/p/FV108801/61756-22-7-h-val-gly-ser-glu-oh
https://www.biosynth.com/p/FV108801/61756-22-7-h-val-gly-ser-glu-oh
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5352627.htm
https://pubchem.ncbi.nlm.nih.gov/compound/H-Val-Gly-Ser-Glu-OH
https://www.biosynth.com/p/FV108801/61756-22-7-h-val-gly-ser-glu-oh
https://pubchem.ncbi.nlm.nih.gov/compound/H-Val-Gly-Ser-Glu-OH
https://www.biosynth.com/p/FV108801/61756-22-7-h-val-gly-ser-glu-oh
https://www.foodsweeteners.com/l-valine-msds/
https://www.flinnsci.com/sds_872.9-l-valine/sds_872.9/
https://www.cellseco.com/wp-content/uploads/2018/02/L-Valine-MSDS.pdf
https://www.foodsweeteners.com/l-valine-msds/
https://www.biosynth.com/p/FV108801/61756-22-7-h-val-gly-ser-glu-oh
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Toxicological and Hazard Information

A specific Safety Data Sheet (SDS) for Val-Gly-Ser-Glu is not readily available. Therefore, the
safety profile is extrapolated from the properties of its constituent amino acids and general
knowledge of peptide safety. Peptides are generally considered to have a low irritation potential
and are well-tolerated by the skin.[7]
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Hazard Category

Description

Acute Oral Toxicity

Data not available for Val-Gly-Ser-Glu. For its
constituent amino acid L-Valine, it is not
considered hazardous by the 2012 OSHA
Hazard Communication Standard.[8] For other
peptides, the LD50 is reported to be > 2,000

mg/kg, classifying them as nontoxic.[9]

Skin Irritation/Corrosion

Not expected to be a skin irritant. Peptides are
generally considered non-irritating to the skin.[7]
[10] For L-Valine, no known effect on skin

contact is reported.[4]

Eye Irritation/Damage

May cause slight eye irritation.[4] For L-Valine, it
is considered slightly hazardous in case of eye
contact.[4] It is recommended to use eye
protection when handling the substance in

powdered form.[11]

Sensitization

Not expected to be a sensitizer. Peptides are

not typically associated with skin sensitization.

[7]

Mutagenicity/Genotoxicity

No data available for Val-Gly-Ser-Glu. However,
its constituent amino acids are not known to be

mutagenic.

Carcinogenicity

Not classified as a carcinogen.

May cause irritation to the respiratory tract if

inhaled as a dust.[4] It is advisable to provide

Inhalation ] o )
appropriate exhaust ventilation where dust is
formed.[11]

May cause irritation to the tissues of the mouth,

Ingestion esophagus, and digestive system if ingested in

large quantities.[4]
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Handling, Storage, and Personal Protective
Equipment (PPE)

Proper handling and storage procedures are crucial for maintaining the integrity of Val-Gly-Ser-
Glu and ensuring laboratory safety.

Aspect Recommendation

Handle in accordance with good industrial
Handling hygiene and safety practices. Avoid contact with

skin, eyes, and clothing. Avoid dust formation.[8]

Store in a cool, dry, and well-ventilated place.[8]
Keep the container tightly closed.[8]

Storage )
Recommended storage temperature is between

10°C and 25°C.[2]

Use equipment for eye protection tested and
approved under appropriate government

Eye/Face Protection standards such as NIOSH (US) or EN 166 (EU).
[11] Chemical safety goggles are

recommended.[4][8]

Handle with gloves.[11] Gloves must be
Skin Protection inspected prior to use. Use proper glove

removal technique to avoid skin contact.[11]

Respiratory protection is not required under
normal use conditions.[11] If dust is generated,
use a type N95 (US) or type P1 (EN 143) dust
mask.[11]

Respiratory Protection

Wipe up the spill, place it in a sealed bag or
Spill Response container, and dispose of it properly.[5] Wash

the spill site after material pickup is complete.[5]

Use a tri-class dry chemical fire extinguisher.[5]
Fire Fighting When heated to decomposition, it may emit

toxic fumes of carbon and nitrogen oxides.[5][8]
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Experimental Protocols for Safety Assessment

Standardized in vitro methods are essential for evaluating the safety of peptides like Val-Gly-
Ser-Glu.

4.1. In Vitro Cytotoxicity Assay (MTT Assay)

» Objective: To assess the potential of the test substance to induce cell death.

» Methodology:

4.2.

Cell Culture: Human dermal fibroblasts (e.g., ATCC PCS-201-012) are cultured in
appropriate media and conditions.

Exposure: Cells are seeded in 96-well plates and exposed to various concentrations of
Val-Gly-Ser-Glu for 24 hours.

MTT Addition: MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
is added to each well and incubated for 4 hours, allowing viable cells to convert MTT into
formazan crystals.

Solubilization: The formazan crystals are dissolved using a solubilization solution (e.g.,
DMSO).

Absorbance Reading: The absorbance is measured at 570 nm using a microplate reader.
Cell viability is calculated as a percentage relative to the untreated control.

In Vitro Skin Irritation: Reconstructed Human Epidermis (RhE) Test Method

» Objective: To assess the potential of the test substance to cause skin irritation.

o Methodology:

o Tissue Culture: Reconstructed human epidermis tissues (e.g., EpiDerm™) are cultured at

the air-liquid interface.

o Exposure: A defined amount of Val-Gly-Ser-Glu is applied topically to the tissue surface

for 60 minutes.

© 2025 BenchChem. All rights reserved. 5/11 Tech Support


https://www.benchchem.com/product/b1330616?utm_src=pdf-body
https://www.benchchem.com/product/b1330616?utm_src=pdf-body
https://www.benchchem.com/product/b1330616?utm_src=pdf-body
https://www.benchchem.com/product/b1330616?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

o Incubation and Rinsing: Tissues are incubated, and then the test substance is rinsed off.
o Post-Incubation: Tissues are transferred to fresh media and incubated for 42 hours.

o Viability Assessment: Tissue viability is determined using the MTT assay as described
above. A reduction in viability below a certain threshold (e.g., 50%) indicates irritation
potential.

4.3. In Vitro Eye Irritation: Bovine Corneal Opacity and Permeability (BCOP) Test Method

o Objective: To assess the potential of the test substance to cause severe eye irritation or

corrosion.
o Methodology:
o Corneal Preparation: Freshly isolated bovine corneas are mounted in holders.

o Exposure: The test substance is applied to the epithelial surface of the cornea for a
defined period (e.g., 10 minutes).

o Opacity Measurement: The opacity of the cornea is measured using an opacitometer
before and after exposure.

o Permeability Measurement: The permeability of the cornea is determined by measuring
the amount of fluorescein that passes through the cornea.

o Scoring: An in vitro irritancy score is calculated based on the opacity and permeability
values to predict the in vivo eye irritation potential.

Visualizations: Workflows and Pathways

5.1. Experimental Workflow for Peptide Safety Assessment

The following diagram illustrates a typical workflow for assessing the safety of a novel peptide.
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Caption: A stepwise workflow for comprehensive peptide safety evaluation.
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5.2. Logical Relationship for Hazard Identification and Risk Assessment

This diagram outlines the logical process of identifying hazards and assessing risks associated
with a chemical substance.

Hazard Identification
(Potential to cause harm)

N

Dose-Response Assessment Exposure Assessment
(Relationship between exposure and effect) (Level of contact)

Risk Characterization
(Probability of adverse effect)

Click to download full resolution via product page
Caption: The process of chemical hazard identification and risk assessment.
5.3. Simplified Signaling Pathway for Eosinophil Chemoattraction

Val-Gly-Ser-Glu is known as an Eosinophil Chemotactic Factor-A (ECF-A) tetrapeptide.[3][12]
It selectively enhances human eosinophil complement receptors.[12] The diagram below
illustrates a simplified potential signaling pathway.
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Caption: A putative signaling cascade for Val-Gly-Ser-Glu-mediated eosinophil chemotaxis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

© 2025 BenchChem. All rights reserved. 10/11 Tech Support


https://www.benchchem.com/product/b1330616?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/H-Val-Gly-Ser-Glu-OH
https://pubchem.ncbi.nlm.nih.gov/compound/H-Val-Gly-Ser-Glu-OH
https://www.biosynth.com/p/FV108801/61756-22-7-h-val-gly-ser-glu-oh
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5352627.htm
https://www.foodsweeteners.com/l-valine-msds/
https://www.flinnsci.com/sds_872.9-l-valine/sds_872.9/
https://www.cellseco.com/wp-content/uploads/2018/02/L-Valine-MSDS.pdf
https://www.hlextract.com/news/what-are-the-side-effects-of-acetyl-tetrapepti-85293615.html
https://www.fishersci.com/store/msds?partNumber=BP397100&productDescription=L-VALINE+100G&vendorId=VN00033897&countryCode=US&language=en
https://cir-reports.cir-safety.org/view-attachment/?id=5a97bb95-8e74-ec11-8943-0022482f06a6
https://www.skinsafeproducts.com/ingredients/tetrapeptide-14
https://www.peptide.com/custdocs/MSDS%20PPD011%20Fmoc-Gly-Ser(psiMeMepro)-OH.pdf
https://file.medchemexpress.com/batch_PDF/HY-P4663/Val-Gly-Ser-Glu-DataSheet-MedChemExpress.pdf
https://www.benchchem.com/product/b1330616#val-gly-ser-glu-safety-data-sheet-information
https://www.benchchem.com/product/b1330616#val-gly-ser-glu-safety-data-sheet-information
https://www.benchchem.com/product/b1330616#val-gly-ser-glu-safety-data-sheet-information
https://www.benchchem.com/product/b1330616#val-gly-ser-glu-safety-data-sheet-information
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1330616?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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